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Compound of Interest

Compound Name: D-2-Phosphoglyceric acid

Cat. No.: B3327455

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-2-Phosphoglyceric acid (2-PG), a stereoisomer of D-glyceric acid, is a critical intermediate
metabolite in the glycolysis pathway.[1] It is formed from the isomerization of 3-
phosphoglycerate by the enzyme phosphoglyceromutase and is subsequently converted to
phosphoenolpyruvate (PEP) by enolase.[1] The accurate quantification of 2-PG in tissue
samples is essential for studying metabolic regulation, analyzing glycolytic flux in various
physiological and pathological states like cancer, and understanding the mechanism of action
for therapeutic agents that target metabolic pathways.[2] This document provides a detailed
overview and protocols for the primary methods of 2-PG quantification in tissue.

Role in Glycolysis

D-2-Phosphoglyceric acid is positioned at a key junction in the energy-generating phase of
glycolysis. Its concentration can provide insights into the activity of upstream and downstream
enzymatic reactions.
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Glycolysis Payoff Phase (Simplified)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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